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Introduction

Hydroxy-PEG2-PFP ester is a heterobifunctional crosslinker that plays a crucial role in

modern bioconjugation, drug delivery, and the development of specialized chemical probes like

PROTACs (PROteolysis TArgeting Chimeras).[1][2] This molecule is composed of three key

functional units: a terminal hydroxyl (-OH) group, a hydrophilic diethylene glycol (PEG2) spacer,

and a highly reactive pentafluorophenyl (PFP) ester. The PFP ester enables the efficient

formation of stable amide bonds with primary and secondary amines, while the hydroxyl group

provides a site for subsequent chemical modifications.[3][4] The PEG spacer enhances water

solubility and provides spatial separation between conjugated molecules.

PFP esters, in general, are recognized for their high reactivity and greater stability against

hydrolysis compared to other amine-reactive reagents like N-hydroxysuccinimide (NHS) esters,

leading to more efficient conjugation reactions in aqueous environments.[5][6][7][8] This guide

provides a comprehensive overview of the structure, properties, and applications of Hydroxy-
PEG2-PFP ester for researchers and professionals in the field of drug development and

chemical biology.
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The chemical structure of Hydroxy-PEG2-PFP ester, systematically named Propanoic acid, 3-

[2-(2-hydroxyethoxy)ethoxy]-, 2,3,4,5,6-pentafluorophenyl ester, is characterized by a linear

arrangement of its functional components.[9] This structure imparts both hydrophilicity, due to

the PEG chain, and high reactivity, due to the PFP ester.

Quantitative Data Summary
The key physicochemical properties of Hydroxy-PEG2-PFP ester are summarized in the table

below for quick reference.

Property Value Source

Chemical Name

Propanoic acid, 3-[2-(2-

hydroxyethoxy)ethoxy]-,

2,3,4,5,6-pentafluorophenyl

ester

[9]

Molecular Formula C₁₃H₁₃F₅O₅ [3][9]

Molecular Weight 344.23 g/mol [1][9]

CAS Number 1820673-42-4 [3][9]

Appearance Colorless to light yellow liquid [9]

Purity ≥97.0% [9]

Storage (Pure Form) -20°C (3 years); 4°C (2 years) [9][10]

Storage (In Solvent)
-80°C (6 months); -20°C (1

month)
[9][10]

Core Principles of Reactivity: The PFP Ester
The utility of Hydroxy-PEG2-PFP ester in bioconjugation is primarily derived from the reactivity

of the PFP ester group. This group reacts with nucleophilic primary and secondary amines to

form a highly stable amide bond.

Mechanism of Amine Acylation
The reaction proceeds via a nucleophilic acyl substitution mechanism.[5] The key steps are:
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Nucleophilic Attack: The lone pair of electrons on the amine's nitrogen atom attacks the

electrophilic carbonyl carbon of the PFP ester.

Tetrahedral Intermediate Formation: This attack results in the formation of an unstable

tetrahedral intermediate.

Leaving Group Departure: The intermediate collapses, and the pentafluorophenolate anion is

expelled as a good leaving group. The strong electron-withdrawing nature of the fluorine

atoms stabilizes the resulting anion, driving the reaction forward.

Amide Bond Formation: A stable amide bond is formed between the PEG linker and the

amine-containing molecule.

Reactants

Transition State

Products

Hydroxy-PEG2-PFP Ester
(R-CO-OPFP)

Tetrahedral Intermediate

Nucleophilic Attack
by Amine

Primary Amine
(R'-NH₂)

Amide Conjugate
(R-CO-NH-R')

Collapse of Intermediate

Pentafluorophenol
(HO-PFP)

Proton Transfer
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Caption: Reaction mechanism of PFP ester with a primary amine.

Experimental Protocols
The following sections provide detailed methodologies for the use of Hydroxy-PEG2-PFP
ester in a typical bioconjugation experiment, such as labeling a protein.

Materials and Reagents
Hydroxy-PEG2-PFP ester

Protein or other amine-containing molecule

Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Amine-free reaction buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.2-8.0)[6]

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0)

Purification system (e.g., desalting column, dialysis device, or HPLC)[5][6]

Protocol for Protein Conjugation
This protocol is a general guideline and may require optimization based on the specific protein

and desired degree of labeling.

Prepare the Biomolecule Solution:

Dissolve the protein in the amine-free reaction buffer at a concentration of 1-10 mg/mL.[6]

Ensure the buffer does not contain primary amines (e.g., Tris or glycine) as they will

compete with the target molecule for reaction with the PFP ester.[11] If necessary, perform

a buffer exchange using a desalting column or dialysis.[6]

Prepare the PFP Ester Solution:
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Hydroxy-PEG2-PFP ester is moisture-sensitive.[6] Before opening, allow the vial to

equilibrate to room temperature to prevent condensation.[6]

Immediately before use, dissolve the ester in a minimal amount of anhydrous DMSO or

DMF to create a 10-100 mM stock solution.[5] Do not prepare stock solutions for long-term

storage as the PFP ester readily hydrolyzes.[11]

Initiate the Conjugation Reaction:

Slowly add the PFP ester stock solution to the stirring protein solution.[5]

The molar ratio of PFP ester to the protein should typically be in the range of 2:1 to 10:1.

[5] This ratio may need to be optimized to achieve the desired labeling efficiency.

Incubate the Reaction:

Allow the reaction to proceed for 1-4 hours at room temperature or overnight at 4°C for

more sensitive proteins.[5]

Quench the Reaction (Optional but Recommended):

To stop the reaction and deactivate any unreacted PFP ester, add a quenching buffer such

as Tris to a final concentration of 20-50 mM.[5]

Incubate for an additional 30 minutes at room temperature.[5]

Purify the Conjugate:

Remove unreacted PFP ester, the pentafluorophenol byproduct, and quenching reagent

by using a desalting column, dialysis, or size-exclusion chromatography.[5][6]
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Caption: General workflow for protein conjugation with PFP ester.
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Applications in Research and Development
The unique bifunctional nature of Hydroxy-PEG2-PFP ester makes it a versatile tool in several

advanced applications.

Bioconjugation: It is widely used for labeling proteins, antibodies, and amine-modified

oligonucleotides with various tags or payloads.[3] The terminal hydroxyl group can be further

functionalized before or after the initial conjugation.

PROTAC Development: Hydroxy-PEG2-PFP ester serves as a foundational linker in the

synthesis of PROTACs.[1][2] PROTACs are chimeric molecules that recruit an E3 ubiquitin

ligase to a target protein, leading to the target's degradation. The PFP ester can be used to

attach the linker to one of the ligands, while the hydroxyl group can be modified to connect to

the other part of the chimera.

Surface Modification: The molecule can be used to modify amine-functionalized surfaces,

introducing a PEGylated surface with terminal hydroxyl groups available for further chemical

derivatization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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